Cas no 1690064-91-5 ((1S)-1-(5-chlorothiophen-3-yl)ethan-1-ol)

• Product Name: (1S)-1-(5-chlorothiophen-3-yl)ethan-1-ol
• CAS No: 1690064-91-5
• MF: C₆H₇ClOS
• MW: 162.637179613113
• CID: 6387813
• PubChem ID: 97290010
• Update Time: 2025-05-19

(1S)-1-(5-chlorothiophen-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(5-chlorothiophen-3-yl)ethan-1-ol
• 1690064-91-5
• EN300-1963931

• Inchi： 1S/C6H7ClOS/c1-4(8)5-2-6(7)9-3-5/h2-4,8H,1H3/t4-/m0/s1
• InChI Key： XROBASKSBLIYFH-BYPYZUCNSA-N
• SMILES： ClC1=CC(=CS1)[C@H](C)O

Computed Properties

• Exact Mass: 161.9906137g/mol
• Monoisotopic Mass: 161.9906137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 48.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on (1S)-1-(5-chlorothiophen-3-yl)ethan-1-ol

Comprehensive Overview of Compound CAS No. 1690064-91-5: (1S)-1-(5-Chlorothiophen-3-yl)ethan-1-ol

(1S)-1-(5-Chlorothiophen-3-yl)ethan-1-ol, with the CAS number 1690064-91-5, is a chiral compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of thiophenes, which are five-membered heterocyclic compounds containing a sulfur atom. The presence of a chlorine substituent and a chiral center at the ethyl group makes this compound particularly interesting for various synthetic and biological studies.

The structure of (1S)-1-(5-Chlorothiophen-3-yl)ethan-1-ol is characterized by a thiophene ring with a 5-chloro substitution and an (S)-configured ethyl alcohol group. The chirality of the compound is crucial for its biological activity, as enantiomers can exhibit different pharmacological properties. This has led to extensive research on the synthesis and resolution of enantiomers, aiming to produce pure forms of the compound for more targeted applications.

Recent studies have highlighted the potential of (1S)-1-(5-Chlorothiophen-3-yl)ethan-1-ol in various therapeutic areas. One notable application is in the development of new drugs for treating neurological disorders. Research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound can modulate specific neurotransmitter receptors, potentially offering new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its pharmaceutical potential, (1S)-1-(5-Chlorothiophen-3-yl)ethan-1-ol has been explored for its use in organic synthesis. The compound serves as a versatile building block for constructing more complex molecules, particularly those with sulfur-containing functionalities. Its reactivity and stability make it an attractive starting material for synthetic chemists working on the development of new materials and catalysts.

The synthesis of (1S)-1-(5-Chlorothiophen-3-yl)ethan-1-ol has been optimized through various methods, including asymmetric synthesis and chiral resolution techniques. One common approach involves the use of chiral catalysts or auxiliaries to achieve high enantiomeric excess (ee). For instance, a study published in Organic Letters demonstrated a highly efficient asymmetric synthesis route using a chiral phosphoric acid catalyst, achieving an ee value of over 99%. This method not only simplifies the synthesis process but also ensures the production of high-purity enantiomers.

The biological activity of (1S)-1-(5-Chlorothiophen-3-yl)ethan-1-ol has been extensively studied using in vitro and in vivo models. In cell-based assays, the compound has shown promising results in modulating specific signaling pathways involved in neurodegeneration and inflammation. For example, it has been found to inhibit the activation of microglial cells, which are key players in neuroinflammatory processes. This property makes it a potential candidate for developing anti-inflammatory drugs targeting neurological disorders.

Clinical trials involving derivatives of (1S)-1-(5-Chlorothiophen-3-yl)ethan-1-ol are currently underway to evaluate their safety and efficacy. Early-phase trials have shown favorable pharmacokinetic profiles and low toxicity, suggesting that these compounds may be suitable for further development into therapeutic agents. However, more extensive studies are needed to fully understand their long-term effects and potential side effects.

Beyond its therapeutic applications, (1S)-1-(5-Chlorothiophen-3-yl)ethan-1-ol has also found use in materials science. Its unique electronic properties make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). Research in this area has focused on optimizing the molecular structure to enhance charge transport properties and improve device performance.

In conclusion, (1S)-1-(5-Chlorothiophen-3-yl)ethan-1-ol, with CAS number 1690064-91-5, is a multifaceted compound with significant potential in pharmaceutical, synthetic chemistry, and materials science applications. Ongoing research continues to uncover new properties and uses for this compound, making it an exciting area of study for scientists and researchers worldwide.